Cas no 449745-90-8 (3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine)
449745-90-8 structure
Product Name:3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine
CAS No:449745-90-8
MF:C6H12N4S
MW:172.251278877258
MDL:MFCD03536363
CID:2952062
PubChem ID:7174100
Update Time:2025-04-21
3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-乙基-5-(乙基硫代)-4H-1,2,4-三唑-4-胺
- 3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine
- 3-ethyl-5-ethylsulfanyl-1,2,4-triazol-4-amine
- 3-ethyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-amine
- 3-Ethyl-5-ethylsulfanyl-[1,2,4]triazol-4-ylamine
- BBL040420
- STK350433
- 4H-1,2,4-triazol-4-amine, 3-ethyl-5-(ethylthio)-
- Z275762690
- CS-0296793
- ALBB-021557
- H33072
- MFCD03536363
- 449745-90-8
- AKOS000312636
- V99
- 3-ETHYL-5-(ETHYLSULFANYL)-1,2,4-TRIAZOL-4-AMINE
- LS-06483
- EN300-230368
-
- MDL: MFCD03536363
- Inchi: 1S/C6H12N4S/c1-3-5-8-9-6(10(5)7)11-4-2/h3-4,7H2,1-2H3
- InChI Key: OXLLCDWVFPLRIE-UHFFFAOYSA-N
- SMILES: S(CC)C1=NN=C(CC)N1N
Computed Properties
- Exact Mass: 172.07826757Da
- Monoisotopic Mass: 172.07826757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 82
Experimental Properties
- Color/Form: No date available
- Density: 1.3±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 362.0±25.0 °C at 760 mmHg
- Flash Point: 172.7±23.2 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 026474-1g |
3-Ethyl-5-ethylsulfanyl-[1,2,4]triazol-4-ylamine |
449745-90-8 | 1g |
£210.00 | 2022-03-01 | ||
| Fluorochem | 026474-5g |
3-Ethyl-5-ethylsulfanyl-[1,2,4]triazol-4-ylamine |
449745-90-8 | 5g |
£591.00 | 2022-03-01 | ||
| abcr | AB412891-250 mg |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine |
449745-90-8 | 250MG |
€198.50 | 2022-03-24 | ||
| abcr | AB412891-500 mg |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine |
449745-90-8 | 500MG |
€264.80 | 2022-03-24 | ||
| abcr | AB412891-1 g |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine; . |
449745-90-8 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB412891-5 g |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine; . |
449745-90-8 | 5 g |
€1,074.00 | 2023-07-19 | ||
| TRC | E260790-100mg |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine |
449745-90-8 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E260790-250mg |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine |
449745-90-8 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | E260790-500mg |
3-Ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine |
449745-90-8 | 500mg |
$ 600.00 | 2022-06-05 | ||
| Enamine | EN300-230368-0.05g |
3-ethyl-5-(ethylsulfanyl)-4H-1,2,4-triazol-4-amine |
449745-90-8 | 95% | 0.05g |
$42.0 | 2024-06-20 |
3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
449745-90-8 (3-ethyl-5-(ethylthio)-4H-1,2,4-triazol-4-amine) Related Products
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